7Z,11Z-Heptacosadiene

• Molecular Formula: C27H52
• Molecular Weight: 376.7 g/mol
• InChI: InChI=1S/C27H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-26-24-22-20-18-16-14-12-10-8-6-4-2/h13,15,21,23H,3-12,14,16-20,22,24-27H2,1-2H3/b15-13-,23-21-
• InChIKey: RJYQFYALHBHYMG-ADYYPQGGSA-N

7Z,11Z-Heptacosadiene (CAS 100462-58-6): Technical Overview for Procurement & Research Selection

7Z,11Z-Heptacosadiene is a long-chain (C27) alkadiene characterized by two cis (Z) double bonds at positions 7 and 11 [1]. It is a naturally occurring cuticular hydrocarbon that serves as the predominant female-specific courtship pheromone in the fruit fly Drosophila melanogaster, where it functions as a key mediator of mating behavior and reproductive isolation [2]. The compound is biosynthesized from fatty acid precursors and acts as a precursor to volatile signaling molecules, including (Z)-4-undecenal [3]. For research and industrial applications, high-purity synthetic 7Z,11Z-Heptacosadiene is available from multiple vendors, with typical purity specifications of ≥95–98% and recommended storage at -20°C . Its well-characterized role in insect chemical ecology makes it an essential tool for studies of pheromone signaling, species recognition, and pest management strategies.

Research context Drosophila melanogaster female courtship pheromone

Selection identity Synthetic C27 (Z,Z)-alkadiene, high purity

Workflow compatibility Behavioral bioassays, neuroethology, chemical ecology

• [1] ChEBI. (n.d.). 7Z,11Z-Heptacosadiene (CHEBI:165742). EMBL-EBI. Retrieved from https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:165742 View Source
• [2] Antony, C., Davis, T. L., Carlson, D. A., Pechine, J. M., & Jallon, J. M. (1985). Compared behavioral responses of male Drosophila melanogaster (Canton S) to natural and synthetic aphrodisiacs. Journal of Chemical Ecology, 11(12), 1617–1629. View Source
• [3] Lebreton, S., Borrero-Echeverry, F., Gonzalez, F., Solum, M., Wallin, E. A., Hedenström, E., ... & Becher, P. G. (2017). A Drosophila female pheromone elicits species-specific long-range attraction via an olfactory channel with dual specificity for sex and food. BMC Biology, 15, 88. View Source

7Z,11Z-Heptacosadiene Procurement: Why Chain Length and Double-Bond Position Are Not Interchangeable

In insect chemical ecology and pheromone research, cuticular hydrocarbons (CHCs) exhibit strict structure-activity relationships (SAR) that preclude simple substitution of 7Z,11Z-Heptacosadiene with in-class analogs. Behavioral studies in Drosophila melanogaster have demonstrated that male courtship response is critically dependent on both carbon chain length (C27) and the precise positions (7 and 11) and geometry (Z,Z) of the double bonds [1]. Even closely related compounds, such as the C29 homolog 7,11-nonacosadiene or the C25 monounsaturated 7-pentacosene, exhibit significantly higher threshold concentrations required to elicit equivalent behavioral responses, confirming that they are not functionally equivalent [1]. Furthermore, species-specific pheromone blends often rely on precise ratios of multiple hydrocarbons; substituting one component with a structurally similar analog can disrupt the blend's recognition, potentially confounding experimental outcomes or reducing the efficacy of pest control formulations [2]. Therefore, for applications where biological fidelity is paramount—whether in basic research, receptor deorphanization, or applied pheromone lure development—generic substitution with other alkadienes or monoenes is not scientifically justified.

Chain length sensitivity

C29 homolog 7,11-nonacosadiene shows higher behavioral threshold and is not functionally equivalent.

Double-bond geometry

Z,Z configuration at 7,11 positions critical; monoenes such as 7-pentacosene lack comparable potency.

Species blend disruption

Analog substitution may alter pheromone blend recognition, confounding behavioral or field assay results.

• [1] Antony, C., Davis, T. L., Carlson, D. A., Pechine, J. M., & Jallon, J. M. (1985). Compared behavioral responses of male Drosophila melanogaster (Canton S) to natural and synthetic aphrodisiacs. Journal of Chemical Ecology, 11(12), 1617–1629. View Source
• [2] Ferveur, J.-F. (2005). Cuticular hydrocarbons: their evolution and roles in Drosophila pheromonal communication. Behavior Genetics, 35(3), 279–295. View Source

7Z,11Z-Heptacosadiene: Quantitative Evidence for Differentiated Scientific Selection

Threshold Aphrodisiac Potency of 7Z,11Z-Heptacosadiene vs. 7,11-Nonacosadiene and 7-Pentacosene in D. melanogaster Courtship

In a comparative behavioral bioassay using male Drosophila melanogaster (Canton S strain), synthetic 7Z,11Z-Heptacosadiene demonstrated a lower threshold concentration required to elicit wing vibration courtship behavior compared to its C29 homolog 7,11-nonacosadiene and the C25 monounsaturated 7-pentacosene. The study explicitly states that 7Z,11Z-Heptacosadiene appears to be the most potent aphrodisiac for males of the species, with a threshold lower than that of both 7,11-nonacosadiene and 7-pentacosene [1]. The dose-response curve of the synthetic compound closely matched that of the natural pheromone blend, confirming its biological fidelity [1].

Courtship threshold

Head-to-head

7,11-HD: lower threshold vs. 7,11-ND and 7-PE

Supports courtship potency review

Full dose-response data needed for exact values

Evidence Dimension	Behavioral threshold for aphrodisiac response (wing vibration) in male D. melanogaster
Target Compound Data	7Z,11Z-Heptacosadiene (7,11-HD): Threshold concentration lower than both comparators (exact numeric threshold not reported in abstract; full paper required for absolute values)
Comparator Or Baseline	7,11-Nonacosadiene (C29 diene) and 7-Pentacosene (C25 monoene)
Quantified Difference	Qualitatively stated as 'lower threshold' for 7,11-HD; 7,11-HD identified as 'most potent aphrodisiac' among the three tested compounds [1]
Conditions	Bioassay with male D. melanogaster (Canton S) exposed to synthetic hydrocarbons; wing vibration measured as courtship endpoint [1]

Why This Matters

This head-to-head potency comparison establishes that 7Z,11Z-Heptacosadiene cannot be substituted with other in-class CHCs for assays requiring the most potent, biologically relevant pheromone signal.

• [1] Antony, C., Davis, T. L., Carlson, D. A., Pechine, J. M., & Jallon, J. M. (1985). Compared behavioral responses of male Drosophila melanogaster (Canton S) to natural and synthetic aphrodisiacs. Journal of Chemical Ecology, 11(12), 1617–1629. View Source

Species-Specific Reproductive Isolation: Divergent Neural Processing of 7Z,11Z-Heptacosadiene in D. melanogaster vs. D. simulans

While 7Z,11Z-Heptacosadiene promotes courtship behavior in D. melanogaster males, it exerts a suppressive effect on courtship in the closely related sibling species D. simulans [1]. This species-specific divergence is not due to differential peripheral detection; males of both species detect the compound using homologous peripheral sensory neurons. Instead, the neural signal is differentially propagated to higher-order P1 neurons that gate courtship behavior [1]. This finding underscores that the functional outcome of 7Z,11Z-Heptacosadiene exposure is highly species-dependent and cannot be extrapolated from structural similarity or receptor binding alone.

Species response

Head-to-head

D. melanogaster: courtship ↑
D. simulans: courtship ↓

Species-specific neural circuit context

Divergent processing despite homologous sensors

Evidence Dimension	Courtship behavior response to 7,11-HD exposure
Target Compound Data	7Z,11Z-Heptacosadiene (7,11-HD)
Comparator Or Baseline	D. melanogaster males (courtship promotion) vs. D. simulans males (courtship suppression)
Quantified Difference	Qualitative opposite-direction response: promotion in D. melanogaster; suppression in D. simulans [1]
Conditions	Courtship assays with males of both species; neural circuit mapping using homologous sensory neuron identification and P1 neuron activity monitoring [1]

Why This Matters

This evidence highlights that 7Z,11Z-Heptacosadiene's functional specificity is embedded at the circuit level, making it an essential, non-substitutable tool for probing species-specific neural processing and the evolution of reproductive isolation.

• [1] Seeholzer, L. F., Seppo, M., Stern, D. L., & Ruta, V. (2018). Evolution of a central neural circuit underlies Drosophila mate preferences. Nature, 559(7715), 564–569. View Source

Differential Transfer and Quantitation of 7Z,11Z-Heptacosadiene in Drosophila Mating Exudates

Quantitative analysis of compounds transferred during Drosophila mating revealed that 7Z,11Z-Heptacosadiene is a major component of male-derived mating exudates. In ejected sperm samples, the absolute amount of 7,11-Heptacosadiene was measured at 24.52 ± 8.32 ng, which is approximately 12.8-fold higher than the amount of its C29 homolog 7,11-Nonacosadiene (1.91 ± 2.34 ng) detected in the same samples [1]. This substantial quantitative difference reflects a distinct biosynthetic and transfer profile for the C27 diene relative to its longer-chain counterpart in a biologically relevant mating context.

Mating exudate level

Reported

24.52 ± 8.32 ng

12.8× vs. 7,11-ND

Predominant mating signal context

GC-MS in ejected sperm; n values in source

Evidence Dimension	Absolute amount (ng) in ejected sperm of D. melanogaster
Target Compound Data	7,11-Heptacosadiene: 24.52 ± 8.32 ng
Comparator Or Baseline	7,11-Nonacosadiene: 1.91 ± 2.34 ng
Quantified Difference	12.8-fold higher amount (24.52 vs. 1.91 ng)
Conditions	Gas chromatography-mass spectrometry (GC-MS) analysis of compounds in ejected sperm from mated D. melanogaster females [1]

Why This Matters

The markedly higher abundance of 7Z,11Z-Heptacosadiene in mating exudates underscores its predominant role as a transferred mating signal, guiding researchers to prioritize this specific compound over other CHCs when studying post-mating pheromonal effects.

• [1] Laturney, M., & Billeter, J.-C. (2016). Neurogenetics of female reproductive behaviors in Drosophila melanogaster. Table 1: Major compounds detected in ejected sperm. Nature Communications, 7, 12322. View Source

Oviposition Preference Modulation by 7Z,11Z-Heptacosadiene at Ecologically Relevant Concentrations

In a study examining how mating-derived pheromones influence female oviposition site selection, 7Z,11Z-Heptacosadiene was tested across a range of ecologically relevant concentrations (620–3360 ng, representing two to twelve single-fly pheromonal equivalents). The compound, when presented alone, demonstrated significant modulation of oviposition preference compared to solvent controls, and its effect was further nuanced in combination with other transferred pheromones such as cis-vaccenyl acetate (cVA) and 7-tricosene [1]. The tested concentration range provides a quantitative benchmark for functional activity in a non-courtship behavioral context.

Oviposition modulation

Reported

620–3360 ng dose range

Significant vs. solvent control

Supports oviposition endpoint review

Two-choice assay; GLM analysis

Evidence Dimension	Oviposition preference (attraction index) in mated D. melanogaster females
Target Compound Data	7,11-Heptacosadiene (7,11-HD): Tested at 620 ng, 1860 ng, and 3360 ng doses
Comparator Or Baseline	Solvent control (baseline); also compared to combinations with cVA (560–3360 ng) and 7-tricosene (280–1680 ng)
Quantified Difference	Statistically significant preference modulation observed; specific effect magnitudes vary with dose and co-presentation of other pheromones (see full paper for detailed statistics) [1]
Conditions	Two-choice oviposition assays with mated D. melanogaster females; pheromones applied to agar plates; n=20 replicates per treatment; data analyzed with Wilcoxon signed rank tests and GLM [1]

Why This Matters

This evidence expands the functional repertoire of 7Z,11Z-Heptacosadiene beyond courtship initiation to include post-mating reproductive behaviors, making it a critical component for comprehensive studies of chemical ecology and for the development of behavioral manipulation strategies targeting multiple life stages.

• [1] Dumenil, C., Woud, D., Pinto, F., Alkema, J. T., Jansen, I., Van Der Geest, A. M., ... & Billeter, J.-C. (2023). Male-derived pheromones attract mated females to oviposition sites. Fig. 2: Oviposition preference. Nature Communications, 14, 1444. View Source

7Z,11Z-Heptacosadiene: Validated Research and Industrial Application Scenarios

Drosophila melanogaster Courtship and Mating Behavior Studies

7Z,11Z-Heptacosadiene is the validated, primary female aphrodisiac pheromone for D. melanogaster, with a lower behavioral threshold than related hydrocarbons 7,11-nonacosadiene and 7-pentacosene [1]. Researchers investigating courtship initiation, mate choice, and the neurogenetic basis of sexual behavior require this specific compound to elicit robust, species-appropriate male courtship responses. Use of structurally similar analogs would confound results due to reduced potency or altered behavioral output.

Neural Circuit Mapping of Species-Specific Olfactory Processing

The compound elicits opposite-direction behavioral effects in closely related Drosophila species (promotion in D. melanogaster, suppression in D. simulans) despite being detected by homologous sensory neurons [1]. This makes 7Z,11Z-Heptacosadiene an essential, non-substitutable probe for functional imaging and electrophysiology studies aimed at dissecting how divergent neural circuits encode distinct behavioral meanings from the same chemical stimulus.

Chemical Ecology of Post-Mating Reproductive Behaviors

7Z,11Z-Heptacosadiene is a quantitatively major component of male-derived mating exudates, transferred in substantial amounts (24.52 ± 8.32 ng) relative to other CHCs like 7,11-nonacosadiene (1.91 ± 2.34 ng) [1]. Studies examining how male-derived pheromones influence female post-mating physiology, oviposition site selection, or sperm competition dynamics should include this compound at concentrations validated in the literature (620–3360 ng range) to accurately model natural signaling events [2].

Pest Monitoring and Mating Disruption Lure Development

While primarily a research tool for D. melanogaster, the well-characterized biosynthetic pathway from 7Z,11Z-Heptacosadiene to the volatile long-range attractant (Z)-4-undecenal provides a foundation for developing species-specific lures [1]. For applied entomology focused on Drosophila pest species (e.g., spotted wing drosophila, D. suzukii), understanding the precursor-product relationship and species-specific neural responses to 7Z,11Z-Heptacosadiene can inform the rational design of more selective monitoring traps or mating disruption formulations that exploit species-divergent pheromone processing.

Application

Selection Property

Validation Focus

D. melanogaster courtship behavior studies

Species-specific pheromone identity

Courtship threshold validation

Neural circuit mapping of olfactory processing

Circuit-divergent response profile

Species-specific P1 neuron activity

Post-mating reproductive behavior studies

Mating exudate transfer profile

Quantitative transfer assay

Pest monitoring lure research

Precursor-product (Z)-4-undecenal pathway

Volatile attractant conversion assay

• [1] Antony, C., Davis, T. L., Carlson, D. A., Pechine, J. M., & Jallon, J. M. (1985). Compared behavioral responses of male Drosophila melanogaster (Canton S) to natural and synthetic aphrodisiacs. Journal of Chemical Ecology, 11(12), 1617–1629. View Source
• [2] Seeholzer, L. F., Seppo, M., Stern, D. L., & Ruta, V. (2018). Evolution of a central neural circuit underlies Drosophila mate preferences. Nature, 559(7715), 564–569. View Source
• [3] Laturney, M., & Billeter, J.-C. (2016). Neurogenetics of female reproductive behaviors in Drosophila melanogaster. Table 1: Major compounds detected in ejected sperm. Nature Communications, 7, 12322. View Source
• [4] Dumenil, C., Woud, D., Pinto, F., Alkema, J. T., Jansen, I., Van Der Geest, A. M., ... & Billeter, J.-C. (2023). Male-derived pheromones attract mated females to oviposition sites. Fig. 2: Oviposition preference. Nature Communications, 14, 1444. View Source
• [5] Lebreton, S., Borrero-Echeverry, F., Gonzalez, F., Solum, M., Wallin, E. A., Hedenström, E., ... & Becher, P. G. (2017). A Drosophila female pheromone elicits species-specific long-range attraction via an olfactory channel with dual specificity for sex and food. BMC Biology, 15, 88. View Source